Cas no 1214332-34-9 (4-(4-Fluorophenyl)-3-fluorobenzoic acid)

4-(4-Fluorophenyl)-3-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring two strategically positioned fluorine atoms, enhances its reactivity and binding affinity in synthetic pathways, making it a valuable intermediate for designing bioactive compounds. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug development. This compound is typically used in cross-coupling reactions and as a building block for more complex molecules. High purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its reactive carboxylic acid functionality.
4-(4-Fluorophenyl)-3-fluorobenzoic acid structure
1214332-34-9 structure
Product Name:4-(4-Fluorophenyl)-3-fluorobenzoic acid
CAS No:1214332-34-9
MF:C13H8F2O2
MW:234.198230743408
MDL:MFCD14699226
CID:1037780
Update Time:2025-05-23

4-(4-Fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
    • 3-fluoro-4-(4-fluorophenyl)benzoic acid
    • 4-(4-FLUOROPHENYL)-3-FLUOROBENZOIC ACID
    • ACMC-209aad
    • AK107922
    • ANW-17603
    • CTK8A9450
    • KB-225650
    • MolPort-008-147-502
    • 4-(4-Fluorophenyl)-3-fluorobenzoic acid
    • MDL: MFCD14699226
    • Inchi: 1S/C13H8F2O2/c14-10-4-1-8(2-5-10)11-6-3-9(13(16)17)7-12(11)15/h1-7H,(H,16,17)
    • InChI Key: MQXNAKMJSLMGJT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 234.04900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.33000

4-(4-Fluorophenyl)-3-fluorobenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-Fluorophenyl)-3-fluorobenzoic acid Pricemore >>

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Additional information on 4-(4-Fluorophenyl)-3-fluorobenzoic acid

4-(4-Fluorophenyl)-3-fluorobenzoic Acid: A Comprehensive Overview

4-(4-Fluorophenyl)-3-fluorobenzoic acid (CAS No. 1214332-34-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with fluorinated aromatic rings. The presence of fluorine atoms at specific positions on the aromatic rings imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 4-(4-Fluorophenyl)-3-fluorobenzoic acid involves multi-step processes that typically include nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the production process, reducing both time and cost while improving yield.

In the pharmaceutical industry, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has garnered attention due to its potential as a lead compound in drug discovery. Its ability to modulate various biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been explored in recent studies. For example, researchers have reported that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent.

Moreover, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has been investigated for its role in agrochemical applications. Studies have shown that this compound can act as a herbicide or fungicide by interfering with key metabolic pathways in plants or pathogens. Its selectivity towards specific targets makes it a candidate for developing eco-friendly agricultural chemicals.

From a materials science perspective, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has been utilized as a precursor for advanced materials such as organic semiconductors and functional polymers. The fluorine atoms in its structure contribute to enhanced stability and electronic properties, which are desirable for applications in optoelectronics and energy storage devices.

Recent research has also focused on the environmental impact of 4-(4-Fluorophenyl)-3-fluorobenzoic acid. Studies have evaluated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. These findings are crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 4-(4-Fluorophenyl)-3-fluorobenzoic acid (CAS No. 1214332-34-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across different sectors is expected to grow significantly.

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